N-(2-Hydroxy)propyl-3-pyridinecarboxamide

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: N-(2-hydroxypropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C9H12N2O2/c1-7(12)5-11-9(13)8-3-2-4-10-6-8/h2-4,6-7,12H,5H2,1H3,(H,11,13)
• InChI Key: NBDWZSMXICVNGC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CN=CC=C1)O

Description

N-(2-Hydroxy)propyl-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4.29 g (0.039 mol) of nicotinic acid suspended in 120 mL of dry tetrahydrofuran, 4.04 g (0.039 mol) of freshly distilled triethylamine was added in one portion. The resultant clear solution was cooled to -4° C. in an ice bath under argon. Ethyl chloroformate (4.33 g, 0.039 mol) in 25 mL of tetrahydrofuran was added at such a rate that the temperature of the solution did not exceed 0° C. Then, 3 g (0.039 mol) of 1-amino-2-propanol were added directly to the cold reaction mixture. The reaction mixture was allowed to come to room temperature and stirred for 2 hours. The precipitate was removed by filtration and the filtrate was evaporated in vacuo. The oily residue was washed several times with anhydrous ether and allowed to stand. The title compound was obtained as a white, hygroscopic, low-melting, waxy solid melting at 40° C. (6.11 g, 85%) and having the formula ##STR117##